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Compound of Interest

Compound Name: 3-Bromo-4-ethoxy-5-fluoroaniline

Cat. No.: B059741 Get Quote

In-Depth Technical Guide: 3-Bromo-4-ethoxy-5-
fluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential applications of 3-Bromo-4-ethoxy-5-fluoroaniline. Due to the limited availability

of specific experimental data for this compound in publicly accessible literature, this guide also

presents a plausible synthesis protocol based on closely related analogues and discusses its

potential utility in drug discovery based on the known reactivity of similar chemical entities.

Chemical Structure and Properties
3-Bromo-4-ethoxy-5-fluoroaniline is a halogenated aromatic amine with the chemical formula

C₈H₉BrFNO.[1] Its structure is characterized by an aniline core substituted with a bromine

atom, an ethoxy group, and a fluorine atom at positions 3, 4, and 5, respectively.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference

IUPAC Name
3-Bromo-4-ethoxy-5-

fluoroaniline
N/A

CAS Number 1280786-90-4 [2][3]

Molecular Formula C₈H₉BrFNO [1][4]

Molecular Weight 234.07 g/mol [1]

Appearance Solid (form not specified) [1]

SMILES String CCOC1=C(C=C(C=C1Br)N)F [1]

InChI Key
BKPHRBXTKLFFHS-

UHFFFAOYSA-N
[1]

Note: Detailed physical properties such as melting point, boiling point, and solubility are not

readily available in the reviewed literature.

Synthesis Methodology
While a specific, validated synthesis protocol for 3-Bromo-4-ethoxy-5-fluoroaniline is not

documented in readily available scientific literature, a plausible route can be devised based on

the synthesis of structurally similar compounds, such as 4-(benzyloxy)-3-bromo-5-fluoroaniline.

[5] The proposed method involves the electrophilic bromination of the precursor 4-ethoxy-3-

fluoroaniline.

Proposed Experimental Protocol: Synthesis of 3-Bromo-
4-ethoxy-5-fluoroaniline
Materials:

4-ethoxy-3-fluoroaniline

N-Bromosuccinimide (NBS)

Anhydrous Acetonitrile (CH₃CN)
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Saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃)

Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography elution

Procedure:

Reaction Setup: In a round-bottom flask maintained under an inert nitrogen atmosphere,

dissolve 4-ethoxy-3-fluoroaniline (1.0 equivalent) in anhydrous acetonitrile.

Cooling: Cool the solution to 0 °C using an ice bath.

Reagent Addition: Add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise to the

cooled solution. Maintain the temperature below 5 °C during the addition.

Reaction Monitoring: Stir the reaction mixture at 0 °C. Monitor the progress of the reaction by

Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of sodium thiosulfate. Extract the aqueous layer with ethyl acetate.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate. Concentrate the solution under reduced pressure to obtain the crude product. Purify

the crude product by column chromatography on silica gel using a hexane/ethyl acetate

gradient to yield 3-Bromo-4-ethoxy-5-fluoroaniline.

Diagram 1: Proposed Synthesis of 3-Bromo-4-ethoxy-5-fluoroaniline
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Proposed Synthesis Pathway
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Caption: Proposed synthesis of 3-Bromo-4-ethoxy-5-fluoroaniline.

Potential Applications in Drug Discovery
Halogenated anilines are valuable building blocks in medicinal chemistry due to their utility in

various cross-coupling reactions, which are fundamental for the construction of complex

molecular scaffolds found in many pharmaceutical agents.

Role as a Synthetic Intermediate
The presence of a bromine atom in 3-Bromo-4-ethoxy-5-fluoroaniline makes it an ideal

substrate for palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and

Buchwald-Hartwig reactions.[6] These reactions allow for the formation of carbon-carbon and
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carbon-heteroatom bonds, enabling the synthesis of diverse libraries of compounds for

biological screening. The fluorine and ethoxy substituents can influence the electronic

properties and metabolic stability of the resulting molecules.

Diagram 2: Drug Discovery Workflow
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Caption: Role in a typical drug discovery workflow.
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Spectroscopic Data
Specific spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) for 3-Bromo-4-ethoxy-5-
fluoroaniline are not available in the public domain. For researchers who synthesize this

compound, it is imperative to perform a full spectroscopic characterization to confirm its identity

and purity.

Safety and Handling
Table 2: GHS Hazard Information

Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)

GHS06 (Skull and

crossbones)
Danger

H301: Toxic if

swallowed

Data sourced from Sigma-Aldrich.[1]

Precautionary Statements:

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P330: Rinse mouth.

It is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion
3-Bromo-4-ethoxy-5-fluoroaniline is a substituted aniline with potential as a versatile building

block in organic synthesis, particularly for the development of new pharmaceutical candidates.

While specific experimental data for this compound is scarce, its synthesis is feasible through

established methods for analogous structures. Its utility in cross-coupling reactions makes it a

valuable intermediate for creating diverse molecular libraries for drug discovery programs.

Researchers working with this compound should proceed with caution, adhering to appropriate

safety protocols, and should perform thorough characterization to validate its structure and

purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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